Cas no 557-08-4 (10-Undecenoic acid zinc salt)

• Product Name: 10-Undecenoic acid zinc salt
• CAS No: 557-08-4
• MF: C₂₂H₄₀O₄Zn
• MW: 433.959604263306
• MDL: MFCD00067246
• CID: 38339
• PubChem ID: 24859801
• Update Time: 2025-11-05

10-Undecenoic acid zinc salt Chemical and Physical Properties

Names and Identifiers

• Zinc undecylenate
• Zinc diundec-10-enoate
• Undecylenic acid zinc salt
• Mycoseptin
• Tineafax
• Mycoseptin; Tineafax
• Zinc 10-undecenoate
• 10-Undecenoic acid zinc salt
• 10-Undecenoic Acid Zinc
• 10-Undecenoic acid (zinc salt)
• 10-Undecenoic acid, zinc salt
• 10-Undecenoic acid, zinc salt (2:1)
• 388VZ25DUR
• Undesine
• Hongo cura
• Zinc undecylenate [USP:JAN]
• zinc-undecylenate
• Zinc undecylenate (TN)
• Zinc undecylenate (JAN/USP)
• CCG-269028
• UNDECYLENIC ACID ZINC SALT [MI]
• NSC759140
• NSC-759140
• EINECS 209-155-0
• ZINC UNDECYLENATE [EP MONOGRAPH]
• UNDECYLENATE ZINC
• SCHEMBL160840
• ZINC UNDECYLENATE [WHO-DD]
• UNDECYLENATE ZINC [VANDF]
• 10-UndecenoicAcidZinc
• ZINC UNDECYLENATE [JAN]
• Puriya Antifungal Balm
• YMCOHQVWOBMDCZ-UHFFFAOYSA-L
• NSC 402438
• AKOS026749938
• NSC62425
• Q27256764
• HMS2093L19
• 10-Undecenoic acid, zinc (2+) salt
• ZINC UNDECYLENATE (USP MONOGRAPH)
• zinc;undec-10-enoate
• NSC402438
• ZINC UNDECYLENATE [VANDF]
• D01124
• HY-B0914A
• zinc undec-10-enoate
• NSC-402438
• ZINC UNDECYLENATE [USP MONOGRAPH]
• UNII-388VZ25DUR
• ZINC UNDECYLENATE (EP MONOGRAPH)
• DA-59290
• ZINC UNDECENOATE (MART.)
• Pharmakon1600-01505467
• ZINC UNDECENOATE [MART.]
• CS-4809
• 557-08-4
• NS00080496
• Zinc undecenoate
• DTXSID90890497
• CHEBI:32313

• MDL： MFCD00067246
• Inchi： 1S/2C11H20O2.Zn/c2*1-2-3-4-5-6-7-8-9-10-11(12)13;/h2*2H,1,3-10H2,(H,12,13);/q;;+2
• InChI Key： YMCOHQVWOBMDCZ-UHFFFAOYSA-N
• SMILES： [Zn+2].OC(CCCCCCCCC=C)=O.OC(CCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 430.20600
• Monoisotopic Mass: 430.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White powder
• Density: 1.63
• Melting Point: 118-121 °C (lit.)
• Boiling Point: 300.8ºC
• Flash Point: 145.8 ºC
• PSA: 52.60000
• LogP: 6.59890
• Merck: 13,9916

10-Undecenoic acid zinc salt Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H410
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• TSCA：No
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Other Chemical Reagents Organic Metal Reagents

Additional information on 10-Undecenoic acid zinc salt

Introduction to 10-Undecenoic acid zinc salt (CAS No. 557-08-4)

10-Undecenoic acid zinc salt, with the chemical name zinc undecenoate, is a compound of significant interest in the field of pharmaceuticals and materials science. This zwitterionic derivative of undecenoic acid, characterized by its CAS number 557-08-4, has garnered attention due to its unique chemical properties and potential applications. The compound's structure, featuring a zinc cation coordinated with an undecenoic acid moiety, imparts it with distinctive reactivity and stability, making it a valuable candidate for various industrial and biological processes.

The synthesis of 10-Undecenoic acid zinc salt involves the reaction of undecenoic acid with a zinc precursor, typically resulting in the formation of a stable coordination complex. This process is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The resulting product is a white to off-white crystalline powder, soluble in polar organic solvents and exhibit excellent thermal stability. These characteristics make it suitable for formulation in diverse systems, including topical treatments and polymer additives.

In recent years, 10-Undecenoic acid zinc salt has been explored for its antimicrobial properties. Research has demonstrated its efficacy against a range of bacterial and fungal strains, making it a promising candidate for antimicrobial coatings and preservatives. The compound's ability to disrupt microbial cell membranes while maintaining low toxicity to human cells has positioned it as a viable alternative to traditional antimicrobial agents. This property is particularly relevant in the context of increasing antibiotic resistance, where novel antimicrobial strategies are urgently needed.

Moreover, the application of 10-Undecenoic acid zinc salt in materials science has been an area of active investigation. Its incorporation into polymer matrices enhances the material's mechanical strength and thermal resistance. This has led to its use in high-performance coatings and composite materials that require robust chemical and physical properties. The compound's coordination chemistry also allows for the development of smart materials that can respond to environmental stimuli, such as pH changes or temperature variations.

Recent studies have highlighted the potential of 10-Undecenoic acid zinc salt in drug delivery systems. Its ability to form stable complexes with bioactive molecules has been exploited to develop novel formulations that improve drug solubility and bioavailability. For instance, research indicates that when combined with hydrophobic drugs, 10-Undecenoic acid zinc salt can enhance their dispersion in aqueous environments, leading to more effective therapeutic outcomes. This approach is particularly relevant for poorly soluble drugs that pose challenges in formulation development.

The role of 10-Undecenoic acid zinc salt in nanotechnology is another emerging field of interest. Its use as a stabilizing agent in the preparation of metal nanoparticles has shown promising results in catalysis and biomedical applications. The compound's ability to prevent nanoparticle aggregation while maintaining their size and shape makes it an ideal candidate for controlled release systems and targeted drug delivery. These advancements underscore the versatility of 10-Undecenoic acid zinc salt across multiple scientific disciplines.

In conclusion, 10-Undecenoic acid zinc salt (CAS No. 557-08-4) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and nanotechnology. Its unique chemical properties have enabled its use as an antimicrobial agent, polymer additive, drug delivery component, and nanoparticle stabilizer. As research continues to uncover new possibilities for this compound, its significance in advancing scientific and industrial applications is expected to grow further.